Bimetallic hexanuclear clusters in Ce/Zr-UiO-66 MOFs: in situ FTIR spectroscopy and modelling insights†‡
Dalton Transactions Pub Date: 2020-04-08 DOI: 10.1039/D0DT01023E
Abstract
In situ FTIR spectroscopy in combination with results from DFT calculations was used to determine the composition of mixed-metal clusters {CexZr6−x(μ3-O)4(μ3-OH)4} in Ce/Zr-UiO-66 compounds. Detailed, quantitative evaluation of vibrational bands ν(OH) of (μ3-OH)CexZr3−x groups allowed us to distinguish between two possible models: a solid solution or the presence of distinct clusters. This relatively straightfoward method should be also transferable to other mixed-metal metal–organic frameworks (MOFs).
Recommended Literature
- [1] Methods for the determination of antimony, barium soluble in dilute hydrochloric acid and cadmium
- [2] Novel mononuclear Ln complexes with pyrazine-2-carboxylate and acetylacetonate co-ligands: remarkable single molecule magnet behavior of a Yb derivative†
- [3] Heteroleptic silver-containing ionic liquids†
- [4] D-D-π-A organic dyes containing 4,4′-di(2-thienyl)triphenylamine moiety for efficient dye-sensitized solar cells†
- [5] Contents list
- [6] A sulphonated carbon dot–chitosan hybrid hydrogel nanocomposite as an efficient ion-exchange film for Ca2+ and Mg2+ removal†
- [7] Broad temperature plateau for high ZTs in heavily doped p-type SnSe single crystals†
- [8] Large static first and second hyperpolarizabilities dominated by excess electron transition for radical ion pair salts M2˙+TCNQ˙− (M = Li, Na, K)†
- [9] Thiolated 2-methacryloyloxyethyl phosphorylcholine for an antifouling biosensor platform†
- [10] Preparation of vertically aligned carbon nanotube/polyaniline composite membranes and the flash welding effect on their supercapacitor properties
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 29666-92-0
-
CAS no.: 150637-60-8
